(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine
Overview
Description
(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine, also known as BDB, is a psychoactive drug that belongs to the amphetamine class. It is a derivative of the phenethylamine compound and is structurally similar to the drug MDMA. BDB is a relatively new drug and has gained popularity in recent years due to its effects on mood, cognition, and behavior.
Mechanism of Action
(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine acts as a releasing agent for serotonin, dopamine, and norepinephrine, which are neurotransmitters that regulate mood, cognition, and behavior. The release of these neurotransmitters leads to an increase in the levels of these chemicals in the brain, resulting in enhanced mood, improved cognitive function, and altered behavior. (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine also has a mild stimulatory effect on the central nervous system, which can lead to increased energy and alertness.
Biochemical and Physiological Effects:
(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine has been shown to have a range of biochemical and physiological effects on the body, including increased heart rate, blood pressure, and body temperature. These effects are similar to those observed with other amphetamine-like drugs, such as MDMA. (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine also has a mild anxiolytic effect, which can help to reduce feelings of anxiety and stress.
Advantages and Limitations for Lab Experiments
(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine has several advantages for use in lab experiments, including its unique mechanism of action and its ability to induce changes in mood, cognition, and behavior. However, (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine also has several limitations, including its potential for abuse and the difficulty in synthesizing it on a large scale.
Future Directions
There are several future directions for research on (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine, including the development of new synthesis methods that are more efficient and cost-effective. Research is also needed to better understand the long-term effects of (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine use and its potential for addiction. Additionally, (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine may have potential therapeutic applications in the treatment of various mental health disorders, and further research is needed to explore these possibilities.
Conclusion:
In conclusion, (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine is a psychoactive drug that has gained popularity in recent years due to its effects on mood, cognition, and behavior. It has a unique mechanism of action that involves the release of serotonin, dopamine, and norepinephrine, making it a promising candidate for the treatment of various mental health disorders. However, (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine also has several limitations, including its potential for abuse and the difficulty in synthesizing it on a large scale. Future research is needed to better understand the long-term effects of (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine use and its potential for addiction, as well as its potential therapeutic applications.
Scientific Research Applications
(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine has been extensively studied for its potential therapeutic applications in the treatment of various mental health disorders, including depression, anxiety, and post-traumatic stress disorder (PTSD). Research has shown that (1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)(3-methylbutyl)amine has a unique mechanism of action that involves the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters that play a critical role in mood regulation.
properties
IUPAC Name |
N-(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)-3-methylbutan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2/c1-12(2)7-8-16-9-15-17-10-13-5-3-4-6-14(13)11-18-15/h3-6,12,15-16H,7-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVBDDHFBYWIZGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNCC1OCC2=CC=CC=C2CO1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1,5-Dihydrobenzo[e][1,3]dioxepin-3-yl)methyl)-3-methylbutan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione](/img/structure/B4651172.png)
![4-(2-chloro-4-fluorobenzyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-1-piperazinecarboxamide](/img/structure/B4651188.png)
![3-(4-fluorophenyl)-N-[3-(4-morpholinyl)propyl]-4,5-dihydro-5-isoxazolecarboxamide](/img/structure/B4651199.png)
![3-benzyl-5-{[5-(3-chlorophenyl)-2-furyl]methylene}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4651208.png)
![3-amino-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}-6-(2-thienyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B4651231.png)
![2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-7-phenyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine](/img/structure/B4651267.png)
![5-butyl-7-methyl-2-pyridin-3-yl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one](/img/structure/B4651272.png)
![3-({[3-(aminocarbonyl)-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)bicyclo[2.2.2]oct-5-ene-2-carboxylic acid](/img/structure/B4651280.png)